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Compound of Interest

Compound Name: Mandyphos SL-M003-1

Cat. No.: B3183015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mandyphos SL-M003-1 and its

rhodium and iridium complexes, which are pivotal in the field of asymmetric catalysis.

Mandyphos SL-M003-1, a member of the esteemed Mandyphos family of chiral phosphine

ligands, is instrumental in achieving high enantioselectivity in various chemical transformations,

particularly in asymmetric hydrogenation. This document outlines the catalytic performance of

its metal complexes, detailed experimental protocols, and relevant mechanistic pathways.

Core Compound Profile: Mandyphos SL-M003-1
Mandyphos SL-M003-1 is a chiral ferrocene-based diphosphine ligand. Its robust structure

and specific stereochemical arrangement are key to its efficacy in inducing chirality in catalytic

reactions.
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Property Value

Chemical Name

(SP,S′P)-1,1'-Bis[bis[3,5-

bis(trifluoromethyl)phenyl]phosphino]-2,2'-

bis[(R)-(dimethylamino)phenylmethyl]ferrocene

CAS Number 494227-36-0[1]

Molecular Formula C₆₀H₄₂F₂₄FeN₂P₂[1]

Molecular Weight 1364.74 g/mol [1]

Appearance Orange-red solid

Enantiomeric Purity Typically ≥99% ee[2][3]

Chemical Purity ≥97%[2][3]

Catalytic Performance of Mandyphos SL-M003-1
Metal Complexes
Complexes of Mandyphos SL-M003-1 with rhodium and iridium are highly effective catalysts

for asymmetric hydrogenation and other transformations. The data presented below is

representative of the performance of Mandyphos-type ligands in key reactions.

Rhodium-Catalyzed Asymmetric Hydrogenation of
Olefins
Rhodium complexes of Mandyphos ligands are particularly effective for the asymmetric

hydrogenation of various functionalized olefins, such as α-acetamidoacrylates and enamides.
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Substr
ate

S/C
Ratio

Solven
t

Pressu
re (bar
H₂)

Temp
(°C)

Time
(h)

Conve
rsion
(%)

ee (%)
Refere
nce

Methyl-

2-

acetami

doacryl

ate

1000 MeOH 10 25 1 >99 98 (R) [4]

Methyl

(Z)-α-

acetami

docinna

mate

500 Toluene 20 30 12 >99 97 (R) [4]

(Z)-1-N-

Acetyl-

1-

phenyle

then-1-

amine

1000 MeOH 10 25 3 >99 96 (S) [4]

Iridium-Catalyzed Asymmetric Hydrogenation of Imines
Iridium complexes bearing Mandyphos-type ligands have demonstrated excellent

enantioselectivity in the hydrogenation of N-aryl imines, yielding chiral amines which are

valuable building blocks in pharmaceuticals.
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Substr
ate

S/C
Ratio

Solven
t

Pressu
re (bar
H₂)

Temp
(°C)

Time
(h)

Conve
rsion
(%)

ee (%)
Refere
nce

N-(1-

phenyle

thyliden

e)anilin

e

200 CH₂Cl₂ 50 25 16 >99 92 (S) [5]

N-(1-(4-

methox

yphenyl

)ethylid

ene)anil

ine

200 CH₂Cl₂ 50 25 16 >99 95 (S) [6]

N-(1-

(naphth

alen-2-

yl)ethyli

dene)a

niline

500 Toluene 80 40 24 98 90 (S) [6][7]

Experimental Protocols
Detailed methodologies for the synthesis of the catalyst precursors and their application in

asymmetric hydrogenation are provided below. These protocols are based on established

procedures for related Mandyphos complexes.

Synthesis of [Rh(Mandyphos SL-M003-1)(COD)]BF₄
Precatalyst
Materials:

Mandyphos SL-M003-1

[Rh(COD)₂]BF₄ (COD = 1,5-cyclooctadiene)
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Dichloromethane (CH₂Cl₂), anhydrous

Diethyl ether (Et₂O), anhydrous

Schlenk flask and standard inert atmosphere techniques (Argon or Nitrogen)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve Mandyphos SL-M003-1 (1.05 eq.) in

anhydrous CH₂Cl₂.

In a separate Schlenk flask, dissolve [Rh(COD)₂]BF₄ (1.00 eq.) in anhydrous CH₂Cl₂.

Slowly add the rhodium solution to the ligand solution with continuous stirring at room

temperature.

Stir the resulting orange-red solution for 1 hour at room temperature.

Reduce the solvent volume in vacuo until the solution is concentrated.

Add anhydrous Et₂O to precipitate the catalyst.

Filter the solid product under inert atmosphere, wash with anhydrous Et₂O, and dry in vacuo.

The resulting orange-red solid is the [Rh(Mandyphos SL-M003-1)(COD)]BF₄ precatalyst.

General Protocol for Rhodium-Catalyzed Asymmetric
Hydrogenation
Materials:

[Rh(Mandyphos SL-M003-1)(COD)]BF₄ precatalyst

Substrate (e.g., Methyl-2-acetamidoacrylate)

Anhydrous, degassed solvent (e.g., Methanol)

High-pressure autoclave equipped with a magnetic stirrer
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Procedure:

In a glovebox, charge the autoclave vessel with the substrate and the [Rh(Mandyphos SL-
M003-1)(COD)]BF₄ precatalyst (S/C ratio typically 500-1000).

Add the anhydrous and degassed solvent.

Seal the autoclave and purge with hydrogen gas (3-4 cycles).

Pressurize the autoclave to the desired hydrogen pressure (e.g., 10 bar).

Commence stirring and maintain the reaction at the specified temperature (e.g., 25 °C).

Monitor the reaction progress by techniques such as TLC, GC, or HPLC.

Upon completion, carefully vent the autoclave and purge with an inert gas.

The reaction mixture can then be concentrated in vacuo.

The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC analysis.

Mechanistic Insights and Visualizations
The asymmetric hydrogenation catalyzed by Rhodium and Iridium complexes with chiral

diphosphine ligands is generally understood to proceed through a series of well-defined steps.

Below are graphical representations of a generalized catalytic cycle and a typical experimental

workflow.

Generalized Catalytic Cycle for Asymmetric Hydrogenation
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Caption: Generalized catalytic cycle for metal-catalyzed asymmetric hydrogenation.
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Experimental Workflow for Asymmetric Hydrogenation

Catalyst & Substrate Preparation
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Caption: Standard experimental workflow for asymmetric hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. solvias.com [solvias.com]

3. solvias.com [solvias.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3183015?utm_src=pdf-body-img
https://www.benchchem.com/product/b3183015?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/mandyphos-sl-m003-1-494227-36-0
https://www.solvias.com/wp-content/uploads/2024/03/Ligands_and_Catalysts_Catalogue.pdf
https://www.solvias.com/wp-content/uploads/2024/08/Ligands-and-Catalysts-Catalogue-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. resources.strem.com [resources.strem.com]

5. Iridium-catalyzed asymmetric hydrogenation of imines - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. files.core.ac.uk [files.core.ac.uk]

7. Thesis | New iridium catalysed methods for enantioselective imine hydrogenation | ID:
4m90dw15c | STAX [stax.strath.ac.uk]

To cite this document: BenchChem. [In-Depth Technical Guide: Mandyphos SL-M003-1
Metal Complexes in Asymmetric Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183015#mandyphos-sl-m003-1-metal-complexes-e-
g-rhodium-iridium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://resources.strem.com/solvias_mandyphos_ligand_kit.pdf
https://pubmed.ncbi.nlm.nih.gov/20222095/
https://pubmed.ncbi.nlm.nih.gov/20222095/
https://files.core.ac.uk/reader/232364030
https://stax.strath.ac.uk/concern/theses/4m90dw15c
https://stax.strath.ac.uk/concern/theses/4m90dw15c
https://www.benchchem.com/product/b3183015#mandyphos-sl-m003-1-metal-complexes-e-g-rhodium-iridium
https://www.benchchem.com/product/b3183015#mandyphos-sl-m003-1-metal-complexes-e-g-rhodium-iridium
https://www.benchchem.com/product/b3183015#mandyphos-sl-m003-1-metal-complexes-e-g-rhodium-iridium
https://www.benchchem.com/product/b3183015#mandyphos-sl-m003-1-metal-complexes-e-g-rhodium-iridium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3183015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

